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Compound of Interest

Compound Name: Tetrapropylammonium iodide

Cat. No.: B146149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetrapropylammonium iodide (TPAI) is a quaternary ammonium salt with significant

applications across various scientific fields. Its unique properties, stemming from the

tetrapropylammonium cation and the iodide anion, make it a versatile compound in materials

science, organic synthesis, and electrochemistry. This guide provides a comprehensive

overview of TPAI, including its chemical and physical properties, synthesis protocols, and key

applications, with a focus on quantitative data and detailed experimental methodologies.

Chemical and Physical Properties
Tetrapropylammonium iodide is a white to off-white crystalline solid.[1] Its structure consists

of a central nitrogen atom bonded to four propyl groups, forming a tetrapropylammonium

cation, and an iodide anion.[1] This ionic nature dictates its solubility and other physical

characteristics.

Table 1: General Properties of Tetrapropylammonium Iodide
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Property Value Reference

Chemical Formula C₁₂H₂₈IN [2][3]

Molecular Weight 313.26 g/mol [3][4]

CAS Number 631-40-3 [3]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 280-285 °C (decomposes) [5][6]

Table 2: Solubility of Tetrapropylammonium Iodide in Various Solvents at 25°C

Solvent
Solubility ( g/100 g of
solvent)

Reference

Water 18.64 [4]

Methanol 124.06 [4]

Ethanol 30.34 [4]

Acetone 5.15 [4]

Acetonitrile 27.8 [4]

Chloroform 54.6 [4]

1-Butanol 6.5 [4]

Synthesis of Tetrapropylammonium Iodide
The most common method for synthesizing TPAI is the Menshutkin reaction, which involves the

alkylation of a tertiary amine.[2]

Experimental Protocol: Synthesis via Alkylation of Tripropylamine

This protocol describes the synthesis of Tetrapropylammonium iodide from tripropylamine

and 1-iodopropane.[2]
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Materials:

Tripropylamine

1-Iodopropane

Polar aprotic solvent (e.g., acetonitrile)

Diethyl ether (for purification)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Vacuum oven

Procedure:

In a round-bottom flask, dissolve tripropylamine in a polar aprotic solvent like acetonitrile.

Add a stoichiometric equivalent of 1-iodopropane to the solution.

Attach a reflux condenser and heat the mixture under reflux with constant stirring. The

reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

The product, Tetrapropylammonium iodide, may precipitate out of the solution upon

cooling. If not, the volume of the solvent can be reduced under vacuum.

For purification, the crude product can be recrystallized. A common method is to dissolve the

solid in a minimal amount of a suitable solvent (e.g., ethanol) and then precipitate it by

adding a non-solvent (e.g., diethyl ether).[5]
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Collect the purified crystals by filtration.

Wash the crystals with a small amount of cold diethyl ether to remove any remaining

impurities.

Dry the final product in a vacuum oven at 50°C.[5]

Characterization: The purity and identity of the synthesized TPAI can be confirmed using

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform

Infrared (FTIR) spectroscopy, and melting point analysis.
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Synthesis workflow for Tetrapropylammonium iodide.

Key Applications of Tetrapropylammonium Iodide
TPAI's unique properties make it valuable in several advanced applications.

In the field of solar energy, TPAI is used as an additive in perovskite solar cells to improve their

efficiency and stability.[2] The incorporation of TPAI can enhance the crystallinity and surface

morphology of the perovskite layer.[2]

Experimental Protocol: Fabrication of Perovskite Solar Cells with TPAI Additive

This protocol provides a general method for incorporating TPAI into a perovskite active layer.

The specific concentrations and spin-coating parameters may need optimization depending on

the desired perovskite composition and device architecture.

Materials:

FTO-coated glass substrates

Titanium dioxide (TiO₂) paste

Perovskite precursor solution (e.g., a mixture of lead iodide (PbI₂) and methylammonium

iodide (MAI) in a solvent like DMF/DMSO)

Tetrapropylammonium iodide (TPAI)

Spiro-OMeTAD solution (for the hole transport layer)

Gold or carbon paste (for the counter electrode)

Spin coater

Hot plate

Thermal evaporator (for gold electrode) or screen printer (for carbon electrode)

Procedure:
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Clean the FTO-coated glass substrates sequentially in an ultrasonic bath with detergent,

deionized water, acetone, and isopropanol.

Deposit a compact layer of TiO₂ on the FTO glass by a method such as spin coating or spray

pyrolysis, followed by sintering at high temperature.

Prepare the perovskite precursor solution. Dissolve TPAI into the precursor solution at a

specific concentration (e.g., 1-5 mol% with respect to the lead precursor).

Spin-coat the TPAI-containing perovskite solution onto the TiO₂ layer. The spin-coating

parameters (speed and time) are crucial for achieving a uniform film.

Anneal the perovskite film on a hot plate to promote crystallization. The temperature and

time of annealing depend on the perovskite composition.

Deposit the hole transport layer (e.g., Spiro-OMeTAD) on top of the perovskite layer by spin

coating.

Finally, deposit the counter electrode (e.g., gold by thermal evaporation or carbon by screen

printing).

The fabricated device can then be characterized for its photovoltaic performance.
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Fabrication of a Perovskite Solar Cell with TPAI
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Workflow for fabricating a perovskite solar cell.

TPAI is utilized as an electrolyte in devices like batteries and supercapacitors due to its ionic

conductivity.[2] In dye-sensitized solar cells (DSSCs), it is used in gel electrolytes to enhance

performance and stability.[2][7]

In materials chemistry, tetrapropylammonium (TPA⁺) cations, often from TPAI or other TPA

salts, act as structure-directing agents (SDAs) or templates in the synthesis of specific types of
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zeolites, such as those with the MFI framework.[8][9][10] The size and shape of the TPA⁺

cation guide the formation of the zeolite's porous structure.

Experimental Protocol: Synthesis of MFI-type Zeolite using TPAOH

While TPAI can be used, Tetrapropylammonium hydroxide (TPAOH) is more commonly

employed as the SDA. This protocol outlines a general procedure.

Materials:

Silica source (e.g., tetraethyl orthosilicate - TEOS)

Alumina source (e.g., aluminum isopropoxide)

Tetrapropylammonium hydroxide (TPAOH) solution (as the SDA)

Deionized water

Autoclave (Teflon-lined stainless steel)

Oven

Centrifuge

Calcination furnace

Procedure:

Prepare the synthesis gel. For example, hydrolyze TEOS in the TPAOH solution with stirring.

Separately, dissolve the alumina source in a portion of the TPAOH solution.

Mix the silica and alumina solutions under vigorous stirring to form a homogeneous gel. The

molar composition of the final gel is critical and needs to be precisely controlled.

Transfer the gel to a Teflon-lined stainless steel autoclave.

Heat the autoclave in an oven at a specific temperature (e.g., 150-200°C) for a set period

(e.g., 1-7 days) for hydrothermal synthesis.
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After crystallization, cool the autoclave to room temperature.

Separate the solid product by centrifugation or filtration.

Wash the product repeatedly with deionized water until the pH of the washing water is

neutral.

Dry the zeolite product in an oven (e.g., at 100°C).

To remove the organic SDA occluded within the zeolite pores, calcine the dried powder in a

furnace in air at a high temperature (e.g., 550°C).

Role of TPA+ in MFI Zeolite Synthesis
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Logical flow of TPA+ as a structure-directing agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b146149?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TPAI is an effective phase-transfer catalyst, facilitating reactions between reactants in

immiscible phases, such as an aqueous and an organic phase.[1][2] The tetrapropylammonium

cation can transport anions across the phase boundary, enhancing reaction rates.[2]

Safety and Handling
Tetrapropylammonium iodide is irritating to the eyes, respiratory system, and skin.[3][11]

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this chemical.[11] It should be stored away from light in a cool,

dry place.[5]

Conclusion
Tetrapropylammonium iodide is a versatile quaternary ammonium salt with a broad range of

applications in scientific research and development. Its utility as an electrolyte, a structure-

directing agent, a component in perovskite solar cells, and a phase-transfer catalyst highlights

its importance in various chemical and materials science domains. The detailed protocols and

data presented in this guide offer a valuable resource for researchers and professionals

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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